[1-(1H-Pyrrolo[2,3-b]pyridin-6-yl)-propyl]-carbamic acid tert-butyl ester

• Molecular Formula: C15H21N3O2
• Molecular Weight: 275.35 g/mol
• IUPAC Name: tert-butyl N-[1-(1H-pyrrolo[2,3-b]pyridin-6-yl)propyl]carbamate
• InChI: InChI=1S/C15H21N3O2/c1-5-11(18-14(19)20-15(2,3)4)12-7-6-10-8-9-16-13(10)17-12/h6-9,11H,5H2,1-4H3,(H,16,17)(H,18,19)
• InChI Key: YSIGDBPLGNNHPN-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=NC2=C(C=C1)C=CN2)NC(=O)OC(C)(C)C

Description

[1-(1H-Pyrrolo[2,3-b]pyridin-6-yl)-propyl]-carbamic acid tert-butyl ester is a useful research compound. Its molecular formula is C15H21N3O2 and its molecular weight is 275.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1H-Pyrrolo[2,3-b]pyridine-6-carbonitrile (500 mg, 3.49 mmol) in THF (80 mL) was added Titanium (IV) isopropoxide (2.05 mL, 6.98 mmol) followed by EtMgBr (4.66 mL, 13.97 mmol) dropwise. The mixture was stirred at room temperature for 3 h. The dark color reaction mixture was quenched with 10 mL of H2O and stirred efficiently for 30 min. The resulting yellow suspension was filtered through a plug of celite, washed the celite cake with EtOAc followed by 10% MeOH/CH2Cl2. Solvents were removed and the resulting brown oil was suspended in Toluene (2×10 mL) to removed residual water. After evaporation of the solvent the crude amine products were obtained as a brownish solid. To a mixture of these crude amines and DIEA (801 uL, 4.60 mmol) in DCM (15 mL) was added Boc2O (810 mg, 3.71 mmol). The mixture was stirred at room temperature for 16 h. The reaction was diluted with DCM and washed with water, followed by Brine. Dried over MgSO4, filtered and concentrated down to provide crude material which was purified by silica gel chromatography (5% to 50% EtOAc in hexane) to give 80 mg of [1-(1H-Pyrrolo[2,3-b]pyridin-6-yl)-cyclopropyl]-carbamic acid tert-butyl ester (m/z 274.40 [M+1]+) and 230 mg of [1-(1H-Pyrrolo[2,3-b]pyridin-6-yl)-propyl]-carbamic acid tert-butyl ester m/z 276.41 [M+1]+